1-[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl]-N-(3,4-dichlorophenyl)piperidine-2-carboxamide

• IUPAC Name: 1-[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-N-(3,4-dichlorophenyl)piperidine-2-carboxamide
• InChI: InChI=1S/C20H24Cl2N4O2/c21-15-7-6-14(11-16(15)22)24-19(28)17-5-1-4-10-26(17)12-18(27)25-20(13-23)8-2-3-9-20/h6-7,11,17H,1-5,8-10,12H2,(H,24,28)(H,25,27)
• InChI Key: IJMITHGJSSUPBA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl)CC(=O)NC3(CCCC3)C#N
• Molecular Formula: C20H24Cl2N4O2
• Molecular Weight: 423.3 g/mol

Description

1-[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl]-N-(3,4-dichlorophenyl)piperidine-2-carboxamide is a useful research compound. Its molecular formula is C20H24Cl2N4O2 and its molecular weight is 423.34. The purity is usually 95%.
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Scientific Research Applications

Cyanoacetamide in Heterocyclic Chemistry

Cyanoacetamide derivatives are crucial intermediates in the synthesis of various heterocyclic compounds, which have antitumor and antioxidant activities. For instance, cyanoacylation of 2-amino-tetrahydrobenzothiophene-3-carboxylate ethyl ester has been used to afford cyanoacetamide derivatives. These derivatives serve as key intermediates for synthesizing 3-substituted 2-iminocoumarins and acrylamides, demonstrating the role of cyanoacetamide functionalities in medicinal chemistry and drug development processes (Bialy & Gouda, 2011).

X-ray Diffraction in Drug Design

X-ray diffraction studies of heterocyclic compounds based on derivatives of 3-cyanopyrid-2-ones provide insights into the structural aspects of drug design. These studies have led to the synthesis of new bicyclic and tricyclic heterocycles, which are essential for understanding the interaction between drugs and their biological targets, thus aiding in the design of more effective therapeutic agents (Rybakov et al., 2017).

Mannich Reaction in Heterocyclic Synthesis

The Mannich reaction has been utilized in the synthesis of N,S-containing heterocycles, demonstrating its importance in creating functionally diverse molecular frameworks. This reaction facilitates the introduction of amino groups into heterocyclic compounds, enabling the synthesis of complex molecules with potential biological activities (Dotsenko et al., 2012).

Synthesis of Heterocyclic Steroid Derivatives

Cyanoacetamide has been involved in the synthesis of heterocyclic steroid derivatives, showcasing the versatility of this functional group in accessing steroid-based heterocycles. These derivatives are significant for their potential applications in developing new therapeutic agents with steroid-like activities (Ketcheson & Taurins, 1960).